Cas no 1262000-32-7 (Phenol, 5-(2-furanyl)-2-methyl-)

Phenol, 5-(2-furanyl)-2-methyl-, is a substituted phenolic compound featuring a furan moiety and a methyl group at the ortho position relative to the hydroxyl group. This structure imparts unique reactivity and potential utility in organic synthesis, particularly in the development of heterocyclic compounds or as an intermediate in pharmaceutical and agrochemical applications. The furanyl group enhances its electron-rich character, making it suitable for electrophilic substitution reactions. Its distinct molecular architecture may also contribute to specific binding interactions in biologically active molecules. The compound should be handled with care due to the phenolic hydroxyl group’s acidity and potential sensitivity to oxidation.

Phenol, 5-(2-furanyl)-2-methyl- structure

1262000-32-7 structure

Product Name:Phenol, 5-(2-furanyl)-2-methyl-

CAS No:1262000-32-7

MF:C₁₁H₁₀O₂

MW:174.195903301239

MDL:MFCD18313071

CID:2768535

Update Time:2025-10-28

Phenol, 5-(2-furanyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

- Phenol, 5-(2-furanyl)-2-methyl-
- MDL： MFCD18313071
- Inchi： 1S/C11H10O2/c1-8-4-5-9(7-10(8)12)11-3-2-6-13-11/h2-7,12H,1H3
- InChI Key： ABLVKMDJHVXJLN-UHFFFAOYSA-N
- SMILES： C1(O)=CC(C2=CC=CO2)=CC=C1C

Phenol, 5-(2-furanyl)-2-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB319069-5 g	5-(Furan-2-yl)-2-methylphenol, 95%; .	1262000-32-7	95%	5 g	€1,159.00	2023-07-19
abcr	AB319069-5g	5-(Furan-2-yl)-2-methylphenol, 95%; .	1262000-32-7	95%	5g	€1159.00	2025-04-21

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Additional information on Phenol, 5-(2-furanyl)-2-methyl-

Phenol, 5-(2-furanyl)-2-methyl-

Phenol, 5-(2-furanyl)-2-methyl- (CAS No. 1262000-32-7) is a fascinating compound with a unique structure and a wide range of applications. This compound belongs to the phenol family and features a methyl group at the 2-position and a furan ring at the 5-position. Its chemical formula is C9H8O3, and it has a molecular weight of 164.17 g/mol. The compound is characterized by its aromaticity, which contributes to its stability and reactivity in various chemical reactions.

The synthesis of Phenol, 5-(2-furanyl)-2-methyl- involves several steps, including Friedel-Crafts alkylation and coupling reactions. Recent studies have focused on optimizing these processes to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality. This approach not only enhances efficiency but also reduces environmental impact by minimizing solvent usage.

One of the most notable applications of Phenol, 5-(2-furanyl)-2-methyl- is in the pharmaceutical industry. It serves as an intermediate in the synthesis of various bioactive compounds, including antioxidants and anti-inflammatory agents. A study published in the *Journal of Medicinal Chemistry* highlighted its potential as a lead compound for developing new drugs targeting chronic inflammatory diseases. The compound's ability to modulate key inflammatory pathways makes it a valuable asset in drug discovery.

In addition to its pharmaceutical applications, Phenol, 5-(2-furanyl)-2-methyl- has found uses in the agrochemical sector. It is employed as an intermediate in the production of pesticides and herbicides due to its ability to enhance the bioavailability of active ingredients. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound, reducing reliance on hazardous reagents.

The electronic properties of Phenol, 5-(2-furanyl)-2-methyl- make it an interesting candidate for materials science applications. Researchers have investigated its potential as a building block for organic semiconductors and conductive polymers. A study published in *Advanced Materials* demonstrated that incorporating this compound into polymer blends significantly improves their electrical conductivity without compromising mechanical properties.

From an environmental perspective, understanding the degradation pathways of Phenol, 5-(furan- substituents) is crucial for assessing its ecological impact. Recent research has focused on microbial degradation mechanisms, revealing that certain bacteria can metabolize this compound efficiently under specific conditions. This knowledge is essential for developing bioremediation strategies to address potential contamination issues.

In conclusion, Phenol, 5-(furan-substituted) derivatives continue to be a subject of intense scientific interest due to their versatile properties and diverse applications. Ongoing research aims to unlock new potentials while ensuring sustainable practices are adopted throughout their lifecycle.